Cas no 2228815-09-4 (tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate
• CAS No: 2228815-09-4
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6157386
• PubChem ID: 72988386
• Update Time: 2025-06-08

tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate
• 2228815-09-4
• EN300-1873842

• Inchi： 1S/C16H25NO3/c1-15(2,3)20-14(18)17-13(11-16(4,5)19)12-9-7-6-8-10-12/h6-10,13,19H,11H2,1-5H3,(H,17,18)
• InChI Key： JPVPIOAPXRDXSZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(C1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate

Research Brief on tert-Butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate (CAS: 2228815-09-4) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate (CAS: 2228815-09-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl and phenyl substituents, has emerged as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. The unique structural features of this compound, including the hydroxy and carbamate functional groups, make it a valuable scaffold for medicinal chemistry applications, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic utility of 2228815-09-4 as a building block for complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel protease inhibitors, where the compound served as a key chiral intermediate. The researchers highlighted the compound's stability under various reaction conditions and its ability to introduce stereochemical diversity into target molecules. This property is particularly valuable in drug discovery programs where enantioselectivity often plays a crucial role in biological activity.

From a pharmacological perspective, derivatives of tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate have shown promising activity in preclinical models of neurodegenerative diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of this compound exhibited potent inhibitory effects against β-secretase (BACE1), a key enzyme in amyloid-β production. The researchers noted that the hydroxy group at the 3-position and the carbamate functionality contributed significantly to the binding affinity and selectivity of these inhibitors.

The metabolic stability and pharmacokinetic properties of 2228815-09-4 derivatives have also been investigated. A 2023 ADMET study revealed that the tert-butyl carbamate moiety enhances metabolic stability compared to simpler carbamate derivatives, while the phenyl group contributes to improved membrane permeability. These findings suggest that this chemical scaffold may offer advantages in the development of orally bioavailable therapeutics, addressing a common challenge in drug development.

In the field of chemical biology, researchers have utilized tert-butyl N-(3-hydroxy-3-methyl-1-phenylbutyl)carbamate as a versatile probe for studying enzyme mechanisms. Its ability to form stable covalent adducts with active site residues has made it particularly useful for X-ray crystallography studies of enzyme-inhibitor complexes. Recent work published in Nature Chemical Biology (2024) employed this compound to elucidate the catalytic mechanism of a class of hydrolases involved in lipid metabolism.

Looking forward, the unique properties of 2228815-09-4 continue to inspire innovative applications in drug discovery and chemical biology. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a starting material for the synthesis of stereochemically complex natural product analogs. As synthetic methodologies continue to advance, the versatility of this carbamate derivative is likely to find even broader applications in pharmaceutical research and development.